Cas no 2489524-00-5 (12-Azido-dodecanoyl-OSu)

• Product Name: 12-Azido-dodecanoyl-OSu
• CAS No: 2489524-00-5
• MF: C₁₆H₂₆N₄O₄
• MW: 338.402043819427
• CID: 6781067
• PubChem ID: 162420860
• Update Time: 2026-03-12

12-Azido-dodecanoyl-OSu Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 12-azidododecanoate
• HY-151818
• 12-Azido-dodecanoyl-OSu
• 2489524-00-5
• CS-0620055

• Inchi： 1S/C16H26N4O4/c17-19-18-13-9-7-5-3-1-2-4-6-8-10-16(23)24-20-14(21)11-12-15(20)22/h1-13H2
• InChI Key： BIBMATIFFFRTDK-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCN=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 338.19540532g/mol
• Monoisotopic Mass: 338.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78Ų

Additional information on 12-Azido-dodecanoyl-OSu

Introduction to 12-Azido-dodecanoyl-OSu and Its Significance in Modern Chemical Biology

12-Azido-dodecanoyl-OSu, with the CAS number 2489524-00-5, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a long aliphatic chain terminated with an azido group and linked to a succinyl moiety via an oxygen atom, presents a versatile platform for various biochemical applications. The azido functional group, in particular, offers a reactive handle for further chemical modifications, making it invaluable in the synthesis of complex molecules and the development of novel bioconjugates.

The long aliphatic chain of 12-Azido-dodecanoyl-OSu contributes to its solubility and bioavailability, enabling its use in a wide range of biological systems. This property is particularly advantageous in drug delivery systems, where the ability to target specific cellular compartments is crucial. Recent studies have highlighted the potential of such compounds in enhancing the efficacy of therapeutic agents by improving their pharmacokinetic profiles.

In the realm of biochemical research, 12-Azido-dodecanoyl-OSu has been employed in the development of probes and tools for studying protein-protein interactions, membrane dynamics, and signal transduction pathways. The azido group can be selectively modified using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool for constructing biologically relevant molecules. This reaction has been extensively utilized in the creation of cross-linked proteins, fluorescently labeled proteins, and even peptide-based therapeutics.

One of the most exciting applications of 12-Azido-dodecanoyl-OSu is in the field of click chemistry, which has revolutionized synthetic organic chemistry over the past decade. Click reactions are highly efficient and selective, allowing chemists to construct complex molecules with minimal side reactions. The use of 12-Azido-dodecanoyl-OSu as a building block has enabled researchers to develop novel drug candidates with improved stability and bioavailability. For instance, recent studies have demonstrated its utility in the synthesis of peptidomimetics that mimic natural bioactive peptides but with enhanced pharmacological properties.

The succinyl moiety in 12-Azido-dodecanoyl-OSu also plays a critical role in its functionality. Succinic acid derivatives are known for their ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This property has been leveraged in the design of enzyme inhibitors and receptor ligands. In particular, succinylated compounds have shown promise in treating inflammatory diseases by modulating key signaling pathways involved in inflammation.

Recent advancements in mass spectrometry have further enhanced the utility of 12-Azido-dodecanoyl-OSu. High-resolution mass spectrometry (HRMS) allows for precise identification and quantification of this compound and its derivatives, facilitating high-throughput screening assays. These techniques have enabled researchers to rapidly identify novel bioconjugates with potential therapeutic applications.

The integration of 12-Azido-dodecanoyl-OSu into drug discovery pipelines has also been facilitated by computational chemistry tools. Molecular modeling software allows researchers to predict how this compound will interact with biological targets, providing insights into its potential efficacy and safety profiles. These computational approaches have reduced the time and cost associated with traditional drug discovery methods, accelerating the development of new therapeutics.

Another significant application of 12-Azido-dodecanoyl-OSu is in the field of biomaterials science. The long aliphatic chain provides hydrophobicity, while the azido group allows for covalent attachment to various surfaces and materials. This property has been exploited in developing smart materials that can respond to biological stimuli, such as pH changes or enzymatic activity. Such materials have potential applications in tissue engineering and drug delivery systems.

In conclusion, 12-Azido-dodecanoyl-OSu (CAS no 2489524-00-5) is a multifunctional compound with broad applications in chemical biology and drug discovery. Its unique structural features make it an invaluable tool for constructing complex bioconjugates, studying biological processes, and developing novel therapeutics. As research continues to uncover new applications for this compound, its significance is expected to grow even further.